Cas no 1465713-19-2 (Tert-butyl(4-methoxy-2-phenylbutyl)amine)
Tert-butyl(4-methoxy-2-phenylbutyl)amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS014766972
- 1465713-19-2
- EN300-800585
- tert-butyl(4-methoxy-2-phenylbutyl)amine
- Tert-butyl(4-methoxy-2-phenylbutyl)amine
-
- Inchi: 1S/C15H25NO/c1-15(2,3)16-12-14(10-11-17-4)13-8-6-5-7-9-13/h5-9,14,16H,10-12H2,1-4H3
- InChI Key: OXGMVNIZRILSHE-UHFFFAOYSA-N
- SMILES: O(C)CCC(C1C=CC=CC=1)CNC(C)(C)C
Computed Properties
- Exact Mass: 235.193614421g/mol
- Monoisotopic Mass: 235.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 21.3Ų
Tert-butyl(4-methoxy-2-phenylbutyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800585-0.05g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 0.05g |
$468.0 | 2024-05-21 | |
| Enamine | EN300-800585-0.1g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 0.1g |
$490.0 | 2024-05-21 | |
| Enamine | EN300-800585-0.25g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 0.25g |
$513.0 | 2024-05-21 | |
| Enamine | EN300-800585-0.5g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 0.5g |
$535.0 | 2024-05-21 | |
| Enamine | EN300-800585-1.0g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 1.0g |
$557.0 | 2024-05-21 | |
| Enamine | EN300-800585-2.5g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 2.5g |
$1089.0 | 2024-05-21 | |
| Enamine | EN300-800585-5.0g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 5.0g |
$1614.0 | 2024-05-21 | |
| Enamine | EN300-800585-10.0g |
tert-butyl(4-methoxy-2-phenylbutyl)amine |
1465713-19-2 | 95% | 10.0g |
$2393.0 | 2024-05-21 |
Tert-butyl(4-methoxy-2-phenylbutyl)amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Tert-butyl(4-methoxy-2-phenylbutyl)amine
Introduction to Tert-butyl(4-methoxy-2-phenylbutyl)amine (CAS No. 1465713-19-2)
Tert-butyl(4-methoxy-2-phenylbutyl)amine, with the chemical formula C16H27NO, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a tert-butyl group, a methoxy group, and a phenylbutyl chain. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The CAS No. 1465713-19-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other similar molecules. The tert-butyl(4-methoxy-2-phenylbutyl)amine structure is particularly interesting due to its potential applications in drug design and molecular recognition. The tert-butyl group, known for its steric hindrance, can influence the conformation and reactivity of the molecule, making it a useful tool in medicinal chemistry.
Recent studies have highlighted the role of amine-containing compounds in the development of novel therapeutic agents. The 4-methoxy-2-phenylbutyl moiety adds another layer of complexity, potentially enhancing the compound's interaction with biological targets. This structural feature has been explored in the design of molecules targeting neurological disorders, where precise molecular interactions are crucial for efficacy.
In the realm of pharmaceutical research, the synthesis and characterization of Tert-butyl(4-methoxy-2-phenylbutyl)amine have been instrumental in understanding its pharmacological properties. Researchers have leveraged this compound to develop derivatives with improved pharmacokinetic profiles and enhanced binding affinity to specific receptors. The methoxy group, in particular, has been shown to modulate metabolic stability, a critical factor in drug development.
The phenylbutyl chain contributes to the lipophilicity of the molecule, which is often a key determinant of its bioavailability. This aspect has been extensively studied in the context of optimizing drug delivery systems. By tuning the length and branching of this chain, scientists can fine-tune the compound's solubility and membrane permeability, thereby improving its overall therapeutic potential.
Advances in computational chemistry have further facilitated the study of Tert-butyl(4-methoxy-2-phenylbutyl)amine. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. These insights have been invaluable in designing modified versions of the molecule with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.
The pharmaceutical industry has shown particular interest in amine-based compounds due to their versatility and biocompatibility. Tert-butyl(4-methoxy-2-phenylbutyl)amine exemplifies this trend, as it combines structural features that are known to enhance biological activity. Its potential applications extend beyond traditional small-molecule drugs to include peptidomimetics and other complex biomolecules that require precise structural control.
In conclusion, Tert-butyl(4-methoxy-2-phenylbutyl)amine (CAS No. 1465713-19-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new ways to harness its properties, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.
1465713-19-2 (Tert-butyl(4-methoxy-2-phenylbutyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)